5-Oxooctanenitrile
Description
5-Oxooctanenitrile (CAS: 132981-47-2) is a β-oxoalkanenitrile compound characterized by an eight-carbon chain with a ketone (oxo) group at the fifth position and a nitrile group at the terminal position. Its molecular formula is C₈H₁₁NO, with a molecular weight of 137.18 g/mol. Structurally, it belongs to the class of oxonitriles, which are notable for their dual reactivity due to the presence of both electrophilic (ketone) and nucleophilic (nitrile) functional groups .
β-Oxoalkanenitriles like this compound are versatile intermediates in organic synthesis. They are employed in the preparation of heterocyclic compounds, such as azolylazines, which have applications in pharmaceuticals and coordination chemistry .
Properties
CAS No. |
10412-99-4 |
|---|---|
Molecular Formula |
C8H13NO |
Molecular Weight |
139.19 g/mol |
IUPAC Name |
5-oxooctanenitrile |
InChI |
InChI=1S/C8H13NO/c1-2-5-8(10)6-3-4-7-9/h2-6H2,1H3 |
InChI Key |
ZBMMCVNENNQRTP-UHFFFAOYSA-N |
Canonical SMILES |
CCCC(=O)CCCC#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Trends
- Synthetic Efficiency : Shorter-chain β-oxoalkanenitriles (e.g., 3-Oxohexanenitrile) are preferred for rapid heterocycle formation, while this compound is utilized in macrocycle synthesis .
- Nomenclature Accuracy: Recent corrections in chemical naming (e.g., pentylide vs. hexylide derivatives) highlight the importance of precise terminology in reproducibility .
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